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Scientific Profile of Glyceryl 1-monooctanoate

The table below summarizes the key characteristics of Glyceryl 1-monooctanoate based on available data:

Property Description

Chemical Name Glyceryl 1-monooctanoate; 1-monooctanoylglycerol [1]

CAS Number 502-54-5 [1]

Molecular
Formula

C11H22O4 [1]

Molecular Weight 218.290 g/mol [1]

Primary Function Broad-spectrum antimicrobial agent [1]

Antimicrobial
Spectrum

Pathogenic yeast (Candida albicans, Candida parapsilosis), Gram-positive
(Staphylococcus aureus), and Gram-negative bacteria (Escherichia coli, Klebsiella
pneumoniae) [1]
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Comparative Analysis of Glycerol Monoesters

The table below objectively compares Glyceryl 1-monooctanoate with other well-studied glycerol esters,

highlighting differences in their fatty acid composition, primary functions, and applications.

Compound Fatty Acid Chain Key Functions & Properties Primary Applications

Glyceryl 1-
monooctanoate
(Monoctanoin) [1]

C8:0
(Octanoic/Caprylic

Acid)

Broad-spectrum antimicrobial Potential use as an anti-
infective agent; research

stage [1]

Glyceryl
Monolaurate
(GML) [2] [3] [4]

C12:0 (Lauric Acid) Potent antimicrobial;

immunomodulatory (inhibits T-
cell signaling & cytokine

production); alters plasma
membrane lipid dynamics [2]

[3]

Food preservative,

cosmetics,
pharmaceuticals; studied

for immunomodulation [2]
[4]

Glyceryl
Monostearate
(GMS) [5] [6] [4]

C18:0 (Stearic

Acid)

Emulsifier, stabilizer, texture

improver; low water solubility
[5] [6] [4]

Bakery, dairy, margarine,

cosmetics,
pharmaceuticals

(excipient) [6] [4]

Detailed Experimental Data on Key Analogs

Immunomodulatory Mechanism of Glycerol Monolaurate (GML)

Experimental Protocol: Human primary T cells were treated with varying doses of GML (0.1-
50 μg/mL) and stimulated via T-cell receptor (TCR). Signaling events were analyzed using

immunoblotting, calcium flux assays, and total internal reflection fluorescence (TIRF)
microscopy to visualize protein clustering at the plasma membrane [2].

Key Findings: GML treatment at 10 μg/mL drastically altered plasma membrane lipid
dynamics. This resulted in:

Inhibited Microcluster Formation: Reduced aggregation of LAT, PLC-γ, and AKT
signaling proteins [2].

Selective Signaling Disruption: Abrogated calcium influx and inhibited phosphorylation
of the PI3K p85 subunit and AKT, without affecting upstream phosphorylation of ZAP-70,
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SLP-76, or LAT [2].

Functional Suppression: Potently reduced TCR-induced production of cytokines
including IL-2, IFN-γ, TNF-α, and IL-10 [2].

Anti-inflammatory and Anti-apoptotic Effects of GML

Experimental Protocol: Avian macrophage (HD11) cells were treated with GML (5-10 μg/mL)
with or without subsequent LPS challenge. Effects were measured via RT-qPCR, flow

cytometry for ROS and apoptosis, and Western blot [3].
Key Findings: GML at 10 μg/mL [3]:

Promoted a shift from pro-inflammatory M1 to anti-inflammatory M2 macrophage
polarization.

Suppressed LPS-induced ROS production and cell apoptosis.
Inhibited the TLR4/NF-κB signaling pathway by reducing the phosphorylation of NF-κB

p65.

GML Immunomodulation Signaling Pathway

The diagram below illustrates the mechanism by which Glycerol Monolaurate (GML) modulates T-cell

activation, as detailed in the experimental findings.
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Interpretation and Research Considerations

The search results indicate that while Glyceryl 1-monooctanoate shows promising antimicrobial properties,

its regulatory status is unclear. In contrast, GML is explicitly noted as being on the FDA's GRAS list [2]. For

a definitive conclusion on Glyceryl 1-monooctanoate, I suggest you:

Consult Official Sources: Check the FDA's GRAS Notice Inventory or the European Food Safety
Authority (EFSA) listings directly.

Review Patent Literature: The synthesis methods for various glycerol monoesters [7] may
sometimes discuss regulatory or safety aspects.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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